Cas no 389-08-2 (Nalidixic acid)

Nalidixic acid is a synthetic quinolone antibiotic primarily used to treat urinary tract infections caused by Gram-negative bacteria. Its mechanism of action involves inhibition of bacterial DNA gyrase, thereby disrupting DNA replication and transcription. The compound exhibits bactericidal activity against susceptible strains, including Escherichia coli, Proteus spp., and Klebsiella spp. Nalidixic acid is characterized by its relatively narrow spectrum of activity and is often employed as a first-generation quinolone reference in microbiological studies. Key advantages include its specificity for Gram-negative pathogens and its utility in laboratory settings for studying quinolone resistance mechanisms. Resistance may develop rapidly, limiting its clinical use in favor of broader-spectrum analogs.
Nalidixic acid structure
Nalidixic acid structure
Product Name:Nalidixic acid
CAS No:389-08-2
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD00006884
CID:37177
PubChem ID:24897864
Update Time:2025-06-08

Nalidixic acid Chemical and Physical Properties

Names and Identifiers

    • Nalidixic acid
    • 1,4-Dihydro-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • Cetrimide Nalidixic acid Agar Supplement
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • 5,5-Diphenylimidazolidine-2,4-dione
    • 1,4-Dihydro-1-ethyl-7-Methyl-4-oxo-1,-naphthyridine-3-carboxylic acid
    • 3-Carboxy-1-ethyl-7-Methyl-1,8-naphthyridin-4-
    • cybis
    • nalix
    • negram
    • NOGRAM
    • poleon
    • uriben
    • Urisal
    • uroman
    • uroneg
    • uropan
    • Nevigramon
    • Nalidixin
    • Uronidix
    • Nalidixate
    • Innoxalon
    • Nalitucsan
    • Nalidixan
    • Sicmylon
    • Unaserus
    • NegGram
    • Nalidic acid
    • Nalidixinic acid
    • Wintomylon
    • Nalurin
    • Naxuril
    • Jicsron
    • Dixinal
    • Dixiben
    • Acide nalidixique
    • Nalidicron
    • Specifin
    • Specifen
    • Nicelate
    • Narigix
    • Urodixin
    • Uriclar
    • Uralgin
    • Kusnarin
    • Betaxina
    • Naldixic acid
    • Acido nalidixico
    • Acidum nalidixicum
    • E
    • Eucistin
    • Acide nalidixico
    • Acido nalid
    • Acido nalidissico [DCIT]
    • Nalidixic acid, >=98%
    • SCHEMBL21736
    • WIN-18320
    • Tox21_302754
    • 1-Ethyl-1,8-naphthyridine-3-carboxilic acid
    • BIDD:GT0529
    • Nalidixic acid (JP17/USP/INN)
    • Nalidixic acid, analytical standard
    • Nalidixic
    • NALIDIXIC ACID [EP IMPURITY]
    • SDCCGSBI-0050814.P004
    • Win 18320
    • HMS2092K04
    • MLS004820190
    • 1, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • NCGC00018181-02
    • HMS3656K05
    • Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico [Italian]
    • SBI-0050814.P003
    • NALIDIXIC ACID [WHO-DD]
    • CHEBI:100147
    • HMS500C20
    • AS-13289
    • NALIDIXIC ACID (MART.)
    • 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • Spectrum2_001360
    • SR-01000003086-6
    • HMS3374G11
    • NALIDIXIC ACID [MART.]
    • Tox21_110835
    • EINECS 206-864-7
    • Eucisten
    • D91720
    • NCGC00021730-03
    • NCGC00021730-06
    • NCGC00018181-06
    • Acido nalidixico (INN-Spanish)
    • Q281082
    • SR-01000003086-10
    • S2328
    • 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure [German]
    • 1-Ethyl-1,8-naphthyridine-3-carboxylic acid
    • HMS1921G10
    • EN300-20573
    • NCI-C56199
    • NCGC00018181-12
    • VU0239598-6
    • NALIDIXIC ACID [INN]
    • HMS2232H24
    • Pharmakon1600-01500756
    • D00183
    • NCI60_041807
    • WIN 183203
    • NCGC00018181-04
    • BB 0242389
    • SMR000058264
    • 1-ETHYL-7-METHYL-4-OXO-1,4-DIHYDRO[1,8]NAPHTHYRIDINE-3-CARBOXYLIC ACID
    • SPBio_002034
    • KBio2_003966
    • Nalidixic acid 1000 microg/mL in Methanol
    • Acidum nalidixicum (INN-Latin)
    • 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxilic acid
    • Nalidixic acid, meets USP testing specifications
    • 3-CARBOXY-1-ETHYL-7-METHYL-1,8-NAPTHIDIN-4-ONE
    • Acide nalidixique [INN-French]
    • 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • 389-08-2
    • CCG-39298
    • NCGC00018181-07
    • Prestwick0_000187
    • KBioGR_001333
    • 1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-
    • HMS561K17
    • FT-0603390
    • N0490
    • MLS000028504
    • KBio3_001109
    • Spectrum3_000075
    • NSC-757432
    • Nalidixic acid (NegGram)
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • NC00494
    • 1-ETHYL-7-METHYL-1,4-DIHYDRO-1,8-NAPTHYRIDIN-4-ONE-CARBOXYLIC ACID
    • SR-01000003086
    • MLS006011875
    • MLS002303041
    • Z104478940
    • MFCD00006884
    • nalidixic-acid
    • NSC-82174
    • Maybridge1_007101
    • Nalidixic acid, United States Pharmacopeia (USP) Reference Standard
    • CHEMBL5
    • NCGC00259028-01
    • DivK1c_000058
    • NINDS_000058
    • Wintron
    • 1-Ethyl-7-methyl-1,4-dihydro-1,8-naphthyridin-4-one-3-carboxylic acid
    • 3-Carboxy-1-ethyl-7-methyl-1,8-naphthidin-4-one
    • Innoxalomn
    • SW219624-1
    • Nalidixic acid, Antibiotic for Culture Media Use Only
    • NCGC00018181-05
    • HSDB 3241
    • 1-ethyl-7-methyl-4-oxo-[1,8]naphthyridine-3-carboxylic acid
    • Acid, Nalidixic
    • NALIDIXIC ACID [MI]
    • WLN: T66 BN EV JNJ B2 DVQ I1
    • Oprea1_010545
    • 1-Ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
    • Spectrum_000918
    • 1,4-Dihydro-1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
    • Lopac0_000837
    • AKOS000120074
    • NSC757432
    • NALIDIXIC ACID [JAN]
    • NCGC00018181-08
    • Acide nalidixique (INN-French)
    • Tox21_201477
    • NegGram (TN)
    • KBio2_006534
    • Acide nalidixico [Italian]
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naph thyridine-3-carboxylic acid
    • KBioSS_001398
    • SPECTRUM1500756
    • Nalidixic acid (USAN:USP:INN:BAN:JAN)
    • BSPBio_001889
    • KBio1_000058
    • WIN 18,320
    • DTXSID3020912
    • F0850-6751
    • 5-25-07-00384 (Beilstein Handbook Reference)
    • N-1200
    • NCIOpen2_004342
    • NCGC00021730-07
    • UNII-3B91HWA56M
    • DTXCID70912
    • NALIDIXICACID
    • Spectrum4_000817
    • InChI=1/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17
    • Nalidixic acid, European Pharmacopoeia (EP) Reference Standard
    • NALIDIXIC ACID [USP IMPURITY]
    • 1-ETHYL-1,4-DIHYDRO-7-METHYL-4-OXO-1,8-NAPTHYRIDINE-3-CARBOXYLIC ACID
    • BDBM21691
    • Prestwick2_000187
    • HY-B0398
    • BSPBio_000113
    • Tox21_110835_1
    • SY049448
    • Nalidixic acid 100 microg/mL in Acetonitrile
    • SPBio_001579
    • Opera_ID_1064
    • Prestwick1_000187
    • SR-01000003086-4
    • Acido nalidixico [INN-Spanish]
    • Nalidixic acid 100 microg/mL in Methanol
    • Acidum nalidixicum [INN-Latin]
    • CAS-389-08-2
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-(1,8)naphthyridine-3-carboxylic acid
    • MLS001148578
    • NALIDIXIC ACID [USAN]
    • NCGC00018181-09
    • NCGC00021730-04
    • KBio2_001398
    • HMS3259O13
    • CCRIS 2365
    • NCGC00018181-01
    • Nalidixinsaure
    • NCGC00021730-05
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
    • NALIDIXIC ACID (EP IMPURITY)
    • NCGC00018181-13
    • BPBio1_000125
    • 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure
    • 3-Carboxy-1-ethyl-7-methyl-1,8-naphthyridin-4-one
    • DB00779
    • NALIDIXIC ACID [HSDB]
    • Nalidixic acid [USAN:USP:INN:BAN:JAN]
    • BRD-K47886988-323-03-0
    • Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico
    • BRN 0750515
    • Prestwick3_000187
    • UPCMLD-DP129:001
    • NS00009829
    • 1-ethyl-7-methyl-4-oxo-1
    • Acido nalidissico
    • 3B91HWA56M
    • GTPL12773
    • NCGC00018181-03
    • NCGC00256581-01
    • NALIDIXIC ACID [VANDF]
    • NALIDIXIC ACID [ORANGE BOOK]
    • IDI1_000058
    • Acide nalidixique [French]
    • wil 18,320
    • SMR004703506
    • C05079
    • UPCMLD-DP129
    • J01MB02
    • Nalidixane
    • NSC82174
    • NCGC00018181-10
    • NALIDIXIC ACID (USP IMPURITY)
    • Spectrum5_001540
    • Nalidixic acid (JP18/USP/INN)
    • BRD-K47886988-001-22-2
    • BBL012279
    • ALBB-021275
    • STK735579
    • DB-049349
    • BRD-K47886988-001-21-4
    • 206-864-7
    • AN16320
    • Nalidixic acid (Standard)
    • HY-B0398R
    • MDL: MFCD00006884
    • Inchi: 1S/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17)
    • InChI Key: MHWLWQUZZRMNGJ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CN(CC)C2C1=CC=C(C)N=2

Computed Properties

  • Exact Mass: 232.08500
  • Monoisotopic Mass: 232.084792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2243 (rough estimate)
  • Melting Point: 227-229 °C (lit.)
  • Boiling Point: 413.1°C at 760 mmHg
  • Flash Point: 203.6 °C
  • Refractive Index: 1.6660 (estimate)
  • Solubility: chloroform: 20 mg/mL, clear
  • Water Partition Coefficient: 0.1 g/L (23 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 72.19000
  • LogP: 1.42300
  • Solubility: Not available
  • Merck: 6359
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Nalidixic acid Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H334
  • Warning Statement: P261,P342+P311
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22
  • Safety Instruction: S22-S36/37-S45-S24
  • FLUKA BRAND F CODES:8-10-23
  • RTECS:QN2885000
  • Hazardous Material Identification: Xn
  • Safety Term:S22;S24;S36/37;S45
  • Toxicity:LD50 in mice (mg/kg): 3300 orally; 500 s.c.; 176 i.v. (Lesher, 1962)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R40; R42/43; R63

Nalidixic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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